Cas no 75574-98-0 (3h,7h-naphtho[1,8-de]-1,2-dithiepin)

• Product Name: 3h,7h-naphtho[1,8-de]-1,2-dithiepin
• CAS No: 75574-98-0
• MF: C₁₂H₁₀S₂
• MW: 218.337800502777
• CID: 862226
• PubChem ID: 144736
• Update Time: 2025-04-19

3h,7h-naphtho[1,8-de]-1,2-dithiepin Chemical and Physical Properties

Names and Identifiers

• 3h,7h-naphtho[1,8-de]-1,2-dithiepin
• DTXSID00226485
• 3H,7H-Naphtho(1,8-de)-1,2-dithiepin
• SCHEMBL14582984
• 75574-98-0

• Inchi： 1S/C12H10S2/c1-3-9-4-2-6-11-8-14-13-7-10(5-1)12(9)11/h1-6H,7-8H2
• InChI Key： GSNROYHKXDJENG-UHFFFAOYSA-N
• SMILES： S1CC2=CC=CC3=CC=CC(CS1)=C23

Computed Properties

• Exact Mass: 218.0225
• Monoisotopic Mass: 218.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0